Cas no 886896-05-5 (3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine)

• Product Name: 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine
• CAS No: 886896-05-5
• MF: C₁₉H₂₂ClN₅O
• MW: 371.863882541656
• CID: 6397115
• PubChem ID: 7292352
• Update Time: 2025-10-08

3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine
• F2604-0313
• (2-chlorophenyl)-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• (2-chlorophenyl)(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• AKOS021727241
• 886896-05-5
• 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-pyrrolidin-1-ylpyridazine
• 3-[4-(2-CHLOROBENZOYL)PIPERAZIN-1-YL]-6-(PYRROLIDIN-1-YL)PYRIDAZINE
• Methanone, (2-chlorophenyl)[4-[6-(1-pyrrolidinyl)-3-pyridazinyl]-1-piperazinyl]-

• Inchi： 1S/C19H22ClN5O/c20-16-6-2-1-5-15(16)19(26)25-13-11-24(12-14-25)18-8-7-17(21-22-18)23-9-3-4-10-23/h1-2,5-8H,3-4,9-14H2
• InChI Key： CRLPWGNFYZNKDY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCN(C2=NN=C(N3CCCC3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 371.1512880g/mol
• Monoisotopic Mass: 371.1512880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 648.2±55.0 °C(Predicted)
• pka: 6.22±0.10(Predicted)

Additional information on 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine

3-4-(2-Chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine: A Comprehensive Overview

CAS No 886896-05-5, commonly referred to as 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique chemical structure, which combines a pyridazine ring system with a piperazine moiety and a pyrrolidine group. The presence of the 2-chlorobenzoyl substituent further enhances its chemical versatility, making it a subject of interest in drug discovery, material science, and synthetic chemistry.

The synthesis of 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyridazine involves a series of carefully designed reactions, including nucleophilic substitutions, condensation reactions, and cyclizations. Recent advancements in catalytic methods have enabled the efficient construction of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has been shown to significantly enhance the formation of the desired product.

In terms of biological activity, CAS No 886896-05-5 has demonstrated promising results in preliminary studies. It exhibits moderate to high potency against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. Additionally, its ability to modulate ion channels has opened new avenues for its application in neurodegenerative disorders. Recent studies have also highlighted its potential as a lead compound for developing novel antibiotics, given its ability to inhibit bacterial growth without inducing resistance.

The structural flexibility of 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(pyrrolidin-1-y)pyridazine allows for extensive chemical modifications, enabling researchers to explore its pharmacokinetic properties. For instance, substituent variations on the pyridazine ring have been shown to influence solubility and bioavailability, which are crucial factors in drug development. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with biological targets at the molecular level, providing valuable insights into its mechanism of action.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it an attractive candidate for applications in gas storage and catalysis. Recent research has focused on optimizing its coordination properties by introducing functional groups that enhance stability under varying environmental conditions.

In conclusion, CAS No 886896